Cas no 2172532-53-3 (1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol)

• Product Name: 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol
• CAS No: 2172532-53-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6592949
• PubChem ID: 165598419
• Update Time: 2025-05-21

1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol
• 2172532-53-3
• EN300-1633732

• Inchi： 1S/C9H11N3O/c1-6(2)12-7-4-3-5-8(13)9(7)10-11-12/h3-6,13H,1-2H3
• InChI Key： PXARNSLYWXDBJQ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=NN2C(C)C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol

Recent Advances in the Study of 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol (CAS: 2172532-53-3): A Comprehensive Research Brief

The compound 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol (CAS: 2172532-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the design of novel bioactive molecules. Its benzotriazole core, coupled with the isopropyl substituent, provides a stable yet modifiable framework that can interact with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with promising results in preclinical models.

One of the most notable advancements is the development of efficient synthetic routes for 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method that reduces the number of steps and improves overall purity. This breakthrough has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

In terms of biological activity, recent in vitro and in vivo studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. Mechanistic studies suggest that it modulates the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. Additionally, its antioxidant activity has been linked to the scavenging of reactive oxygen species (ROS), making it a potential candidate for the treatment of oxidative stress-related diseases.

Another area of interest is the compound's potential application in oncology. Preliminary data from cell-based assays indicate that 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol can induce apoptosis in certain cancer cell lines, particularly those with high levels of oxidative stress. These findings are currently being validated in animal models, with the hope of identifying a new class of chemotherapeutic agents.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and formulation studies. However, the growing body of research underscores the potential of 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the latest research on 1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-ol (CAS: 2172532-53-3) highlights its multifaceted potential in therapeutic applications. From its efficient synthesis to its diverse biological activities, this compound represents a promising avenue for future drug development. Continued research efforts will be crucial in unlocking its full potential and addressing the remaining challenges.